5,5,5-Trifluoropentan-1-amine;hydrochloride

• IUPAC Name: 5,5,5-trifluoropentan-1-amine;hydrochloride
• InChI: InChI=1S/C5H10F3N.ClH/c6-5(7,8)3-1-2-4-9;/h1-4,9H2;1H
• InChI Key: HQKLHHJGTMOYMJ-UHFFFAOYSA-N
• Canonical SMILES: C(CCN)CC(F)(F)F.Cl
• Molecular Formula: C5H11ClF3N
• Molecular Weight: 177.59 g/mol

Description

5,5,5-Trifluoropentan-1-amine hydrochloride is a chemical compound with the CAS Number 159291-02-8. It has a molecular weight of 177.6.

Molecular Structure Analysis

The IUPAC name for this compound is 5,5,5-trifluoropentan-1-amine hydrochloride. The InChI code is 1S/C5H10F3N.ClH/c6-5(7,8)3-1-2-4-9;/h1-4,9H2;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Gas/Vapor Sorption and Sensing Applications

The study by Das and Mandal (2018) on an amine-functionalized luminescent metal-organic framework (MOF) demonstrates selective gas/vapor sorption capabilities and nanomolar sensing of 2,4,6-trinitrophenol in water, underscoring the potential for fluorinated amines in environmental monitoring and hazardous material detection (Das & Mandal, 2018).

Catalytic Reduction and Functional Group Tolerance

Chadwick et al. (2014) highlighted the use of tris(pentafluorophenyl)boron as an effective catalyst for the hydrosilylative reduction of tertiary and N-phenyl secondary amides, suggesting the role of fluorinated compounds in facilitating reactions with significant functional group tolerance, which is crucial for synthetic chemistry applications (Chadwick et al., 2014).

Advanced Material Development

Research on fluorinated polyimides derived from bis(ether amine) monomers by Chung and Hsiao (2008) underscores the importance of fluorinated amines in creating materials with exceptional thermal stability, low moisture absorption, and low dielectric constants, which are desirable properties for electronic and aerospace applications (Chung & Hsiao, 2008).

Pharmaceutical Chemistry

Andrews et al. (2017) developed a practical, catalyst-free, reductive trifluoroethylation reaction of amines, showcasing the manipulation of amines' physicochemical properties through fluorination. This method is highly relevant for the synthesis of biologically active compounds, indicating the potential of fluorinated amines like "5,5,5-Trifluoropentan-1-amine hydrochloride" in medicinal chemistry for enhancing drug stability and bioavailability (Andrews et al., 2017).

Optical and Fluorescence Applications

Tamiaki et al. (2013) demonstrated the optical detection of various amines using chlorophyll derivatives, indicating the potential of fluorinated amines in developing sensitive and selective sensors for chemical detection and analysis (Tamiaki et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Warning” under the GHS07 pictogram. Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). There are several precautionary statements associated with this compound, including P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), and others.